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Introduction
In the quest to understand the fundamental forces of nature, atomic parity non-conservation

(PNC) measurements serve as a crucial low-energy probe of the electroweak interaction,

offering a unique window into physics beyond the Standard Model. These experiments

measure the tiny asymmetries in atomic transitions caused by the exchange of the Z⁰ boson

between electrons and the nucleus. The magnitude of this effect is proportional to the cube of

the atomic number (Z³), making heavy atoms ideal candidates for such precision studies.

Among the heavy alkali metals, cesium (Cs) has historically been the workhorse, providing the

most precise measurements of atomic PNC to date. However, francium (Fr), the heaviest

alkali, is poised to take the lead. With its significantly larger PNC effects, francium promises

even greater sensitivity to new physics. This guide provides an objective comparison of

francium and cesium for PNC measurements, supported by experimental data and detailed

methodologies.

Quantitative Comparison of Francium and Cesium
The following table summarizes key parameters relevant to PNC measurements in francium
and cesium. The data highlights the substantially larger PNC effects expected and calculated

for francium.
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Property Francium (Fr) Cesium (Cs)
Enhancement
Factor (Fr/Cs)

Atomic Number (Z) 87 55 -

Relevant Isotope ²²³Fr ¹³³Cs -

Half-life 22 minutes[1][2][3] Stable[4] -

PNC Transition 7S₁/₂ → 8S₁/₂ 6S₁/₂ → 7S₁/₂ -

Transition Wavelength
~506 nm (for two-

photon)
539 nm -

Excited State Lifetime 8S₁/₂: ~107.5 ns
7S₁/₂: 48.28 ± 0.07

ns[5]
-

Weak Charge (Q_W) ~-129 (Theoretical)
-73.16 ± 0.29 (exp) ±

0.20 (th)[6]
~1.8

PNC Amplitude

(E_PNC)

15.41(17) x 10⁻¹¹

i|e|a₀(-Q_W/N)

(Theoretical, ²²³Fr)[7]

0.904(0.5%) x 10⁻¹¹

iea_B(-Q_W/N)

(Theoretical)[8]

~18[9]

Anapole Moment

Effect

~11 times larger than

Cesium (Theoretical)

[10][11]

Measured: 0.077(11)

mV/cm[12]
~11

Experimental Protocols
The methodologies for PNC measurements in francium and cesium differ significantly,

primarily due to francium's radioactivity and the consequent need for online production and

trapping.

Francium Parity Non-Conservation (FrPNC) Experiment
at TRIUMF
The FrPNC experiment at TRIUMF is designed to capitalize on the large PNC effect in

francium.[11]
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Atom Source: Francium isotopes are produced by bombarding a uranium carbide target with

a 500 MeV proton beam from the ISAC facility at TRIUMF.[13] The produced francium ions

are then extracted and transported to the experimental area.

Neutralization and Trapping: The francium ions are neutralized by passing them through a

heated yttrium foil. The resulting neutral atoms are then captured and cooled in a magneto-

optical trap (MOT). This allows for the confinement of a dense sample of cold francium
atoms for precision spectroscopy.

PNC Measurement (Stark Interference Technique):

The trapped francium atoms are subjected to a uniform electric field (E) and a magnetic

field (B).

A laser excites the highly forbidden 7S → 8S transition. The parity-violating weak

interaction mixes the 7S and 8P states, allowing a weak electric dipole (E1) transition

amplitude, E_PNC.

The applied electric field also induces a larger, controllable Stark E1 transition amplitude,

A_Stark.

The interference between E_PNC and A_Stark results in a term in the transition probability

that is dependent on the handedness of the experimental coordinate system (defined by

E, B, and the laser polarization).

By reversing the direction of the electric and magnetic fields, the PNC asymmetry can be

isolated and measured.

Detection: The 8S state atoms decay, and the subsequent fluorescence photons are

detected by photomultiplier tubes. The PNC signal is extracted from the asymmetry in the

fluorescence rate upon reversal of the electric and/or magnetic fields.

Cesium Parity Non-Conservation Experiment at JILA
(Boulder)
The seminal cesium PNC experiments at JILA have provided the most precise results to date.
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Atom Source: A thermal beam of stable cesium atoms is produced by heating cesium metal

in an oven.

Spin Polarization: The atomic beam is optically pumped to populate a single magnetic

sublevel of the ground state, creating a spin-polarized beam.[14]

PNC Measurement (Stark Interference in an Atomic Beam):

The spin-polarized cesium beam passes through a region with orthogonal electric and

magnetic fields.

A laser beam, resonant with the 6S → 7S transition, intersects the atomic beam within this

field region.

Similar to the francium experiment, the interference between the PNC-induced E1

amplitude and a Stark-induced E1 amplitude is measured.

The handedness of the interaction region is reversed by flipping the direction of the

electric and magnetic fields.

Detection: After the interaction region, the atoms that have been excited to the 7S state are

detected. This is typically done by observing the fluorescence from the 7S → 6P decay. The

PNC asymmetry is measured as a modulation of this fluorescence signal that is synchronous

with the field reversals.[14]

Visualizing the Process
To better understand the fundamental interaction and the experimental workflows, the following

diagrams are provided.

The Fundamental Parity-Violating Interaction
The primary mechanism for parity non-conservation in atoms is the exchange of a Z⁰ boson

between the atomic electrons and the quarks within the nucleus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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